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Compound of Interest

Compound Name: Methyl L-Arabinopyranoside-13C

Cat. No.: B13839719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the methodologies and

data integral to the structure elucidation of Methyl L-Arabinopyranoside-13C. Designed for

professionals in research and drug development, this document details the experimental

protocols, quantitative data analysis, and logical workflows necessary for the precise

characterization of this isotopically labeled monosaccharide derivative.

Introduction
Methyl L-Arabinopyranoside-13C is an isotopically labeled carbohydrate of significant

interest in various biochemical and metabolic studies. The incorporation of a stable isotope,

Carbon-13 (¹³C), at a specific or uniform position within the molecule allows for non-invasive

tracking and quantification in complex biological systems using techniques such as Nuclear

Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). Accurate structural

elucidation is paramount to ensure the purity and integrity of the labeled compound, thereby

guaranteeing the reliability of experimental outcomes. This guide outlines the key steps and

data required for this critical characterization.

Synthesis of Methyl L-Arabinopyranoside-13C
The synthesis of Methyl L-Arabinopyranoside-13C typically involves the reaction of a ¹³C-

labeled L-arabinose precursor with methanol under acidic conditions. The general workflow for

this synthesis is depicted below.
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[https://www.benchchem.com/product/b13839719#methyl-l-arabinopyranoside-13c-structure-
elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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